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Compound of Interest

Compound Name: N-Isopropylmethylamine

Cat. No.: B134641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Isopropylmethylamine (CAS

4747-21-1), a secondary amine with significant applications in organic synthesis and the

pharmaceutical industry. This document details its physicochemical properties, safety and

handling protocols, spectroscopic data, and established experimental procedures for its

synthesis.

Chemical and Physical Properties
N-Isopropylmethylamine, also known as N-methylisopropylamine, is a colorless, volatile, and

flammable liquid with a characteristic ammonia-like odor.[1] It is an unsymmetrical amine that

serves as a versatile building block in the synthesis of various organic compounds.[2][3]

Table 1: Physicochemical Properties of N-
Isopropylmethylamine
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Property Value Reference(s)

CAS Number 4747-21-1 [2][4]

Molecular Formula C4H11N [2][5]

Molecular Weight 73.14 g/mol [2][5]

Appearance Colorless liquid [3][6]

Boiling Point 50-53 °C [2][6]

Melting Point -55.1 °C (estimate) [2][6]

Density 0.702 g/mL at 25 °C [2][7]

Refractive Index n20/D 1.384 [2][8]

Vapor Pressure 4.15 psi (20 °C) [2][8]

Flash Point -32 °C (-25 °F) [2][6]

Solubility

Soluble in chloroform, DMSO,

and methanol. Miscible with

water.

[1][2][9]

pKa 10.76 ± 0.10 (Predicted) [2][3]

LogP 0.52 at 25°C [2]

Stability Air sensitive, volatile. [2][4]

Safety and Handling
N-Isopropylmethylamine is classified as a hazardous chemical and requires careful handling

in a laboratory setting.[10] It is a highly flammable liquid and vapor, and its vapors can form

explosive mixtures with air.[10] The substance is corrosive and can cause severe skin burns

and eye damage.[5][10] It is also toxic if swallowed or inhaled.[5][10]

Table 2: GHS Hazard Information
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Hazard Class Pictogram Signal Word
Hazard
Statement(s)

Flammable Liquids GHS02 Danger

H225: Highly

flammable liquid and

vapor.[2][5]

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[2][5]

Acute Toxicity (Oral) GHS06 Danger
H301: Toxic if

swallowed.[5]

Acute Toxicity

(Inhalation)
GHS06 Danger

H331: Toxic if inhaled.

[5]

Precautionary Measures:

Engineering Controls: Use only under a chemical fume hood.[10]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[6]

Handling: Keep away from heat, sparks, open flames, and hot surfaces.[6] Take

precautionary measures against static discharge.[10] Store under an inert atmosphere as it

is air-sensitive.[2][10]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place in a

corrosives and flammables area.[10]

In case of exposure:

Skin contact: Immediately remove all contaminated clothing and rinse the skin with water.

[6]

Eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and immediately call a poison center or doctor.[6]
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Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[6]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of N-
Isopropylmethylamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H NMR and 13C NMR data are

available for N-Isopropylmethylamine.[11][12][13]

Infrared (IR) Spectroscopy: FTIR spectra are available for this compound.[11]

Mass Spectrometry (MS): Mass spectra obtained via gas chromatography-mass

spectrometry (GC-MS) are available.[11][14]

Raman Spectroscopy: Raman spectral data has also been reported.[11]

Experimental Protocols: Synthesis of N-
Isopropylmethylamine
Several methods for the synthesis of N-Isopropylmethylamine have been reported. Below are

detailed protocols for two common approaches.

Synthesis via Mannich Reaction and Decomposition
This method involves a two-step process starting from anhydrous isopropylamine and

formaldehyde.[15][16]

Step 1: Mannich Reaction to form 1,3,5-tris(isopropyl)hexahydro-1,3,5-triazine

Reaction Setup: In a reaction vessel equipped with a stirrer and an external ice bath for

cooling, place 59 g (one mole) of anhydrous isopropylamine.

Reagent Addition: While stirring and maintaining a cool temperature, slowly add 85.7 g (one

mole) of a 35% aqueous formaldehyde solution. An oily layer of 1,3,5-

tris(isopropyl)hexahydro-1,3,5-triazine will form.[16]
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Separation and Drying: After approximately 15 minutes, separate the oily layer. Dry the

separated oil phase over anhydrous potassium carbonate (K2CO3) for 12 hours in a

refrigerator at 4°C. The reported yield of the triazine intermediate is 83% of the theoretical

yield.[16]

Step 2: Decomposition to N-Isopropylmethylamine

Reaction Setup: Prepare a suspension of 70 g of zinc dust in 200 ml of water in a three-

necked round-bottom flask equipped with a stirrer and a dropping funnel. Cool the

suspension to -5°C.[16]

Reagent Addition: Slowly and simultaneously add 40 g of the dried 1,3,5-

tris(isopropyl)hexahydro-1,3,5-triazine and 320 ml of concentrated hydrochloric acid to the

zinc suspension while maintaining the temperature at -5°C with strong stirring.[16]

Reaction Completion and Filtration: After the addition is complete, continue stirring for one

hour. Filter off the residual zinc dust.[16]

Decomposition and Distillation: Add the filtrate dropwise to a 40% sodium hydroxide solution

heated to 90°C in a distillation apparatus. The N-Isopropylmethylamine will be liberated

and can be collected in a cooled receiving flask.[16]

Purification: The collected product should be fractionally redistilled using a 30 cm Vigreux

column. The main fraction boils at 49-51°C.[16]

Step 1: Mannich Reaction

Step 2: Decomposition

Isopropylamine

Mannich Reaction

Formaldehyde

1,3,5-tris(isopropyl)hexahydro-
1,3,5-triazine Triazine Intermediate

Decomposition

Zinc Dust &
Conc. HCl

Addition to
Hot NaOH N-Isopropylmethylamine
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Figure 1. Synthesis of N-Isopropylmethylamine via Mannich Reaction and Decomposition.

Synthesis via Reductive Amination
An alternative and often cleaner industrial method involves the reductive amination of acetone

with methylamine.[17]

Reaction Setup: In a suitable pressure reactor, combine methylamine and acetone.

Catalytic Hydrogenation: The reaction proceeds via the formation of an imine intermediate,

which is then hydrogenated. This is typically carried out in the presence of a Raney nickel

catalyst and hydrogen gas under pressure.[17]

Reaction Conditions: The reaction is generally clean, producing minimal byproducts.[17]

Purification: The resulting N-Isopropylmethylamine can be purified by distillation to

separate it from any unreacted starting materials and minor byproducts such as the

diisopropyl product. The significant difference in boiling points facilitates this separation.[17]

Another variation of reductive amination is the Eschweiler-Clarke reaction, which uses excess

formic acid and formaldehyde to methylate a primary or secondary amine.[17]

Acetone

Imine Formation

Methylamine

Imine Intermediate Catalytic Hydrogenation
(Raney Ni, H2) N-Isopropylmethylamine

Click to download full resolution via product page

Figure 2. Synthesis of N-Isopropylmethylamine via Reductive Amination.

Applications in Research and Development
N-Isopropylmethylamine is a valuable reagent in various chemical syntheses.[1]
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Pharmaceutical Synthesis: It is used in the synthesis of novel tryptamine derivatives, which

are of interest in drug discovery.[2][3][9]

Polymer Chemistry: It is utilized in the generation of in situ micelles through the sequential

self-assembly of stimuli-responsive amphiphilic block copolymers prepared by reversible

addition-fragmentation chain transfer (RAFT) polymerization.[2][3][9]

Organic Synthesis: It acts as a base or a nucleophile, facilitating the formation of new

chemical bonds in various organic reactions.[1] For instance, it has been used in Pd/C-

catalyzed oxidative cross double carbonylation reactions with alcohols.[2]

Reactivity Profile
N-Isopropylmethylamine exhibits reactivity typical of a secondary amine.

Basicity: As a weak base, it readily undergoes protonation.[18]

Nucleophilicity: The lone pair of electrons on the nitrogen atom makes it a good nucleophile,

allowing it to participate in reactions such as alkylation and acylation.[18]

Condensation Reactions: It can undergo condensation reactions with carbonyl compounds

like aldehydes and ketones.[18]

Incompatibilities: It is incompatible with strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[10] It is also sensitive to air.[10]

Hazardous Decomposition Products: Thermal decomposition can lead to the release of

carbon monoxide, carbon dioxide, and nitrogen oxides.[10]

Chemical Reactions Incompatible Materials

N-Isopropylmethylamine

Protonation
(acts as a base)

Alkylation
(nucleophilic attack)

Acylation
(nucleophilic attack)

Condensation
(with carbonyls) Strong Oxidizing Agents Strong Acids Acid Anhydrides Acid Chlorides Air Sensitive
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Figure 3. Reactivity Profile and Incompatibilities of N-Isopropylmethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to N-Isopropylmethylamine
(CAS 4747-21-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134641#n-isopropylmethylamine-cas-number-4747-
21-1-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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